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Compound of Interest

Compound Name: Vorolanib

Anwendungshinweise und Protokolle fiir
Vorolanib in der Zellkultur

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Einfihrung: Vorolanib (auch bekannt als CM-082 oder X-82) ist ein oral bioverfugbarer,
niedermolekularer Tyrosinkinase-Inhibitor, der auf mehrere Rezeptortyrosinkinasen (RTKSs)
abzielt, die an der Angiogenese beteiligt sind.[1] Seine Hauptziele sind die vaskularen
endothelialen Wachstumsfaktor-Rezeptoren (VEGFRSs) und die Plattchen-Wachstumsfaktor-
Rezeptoren (PDGFRS).[2][3] Durch die Hemmung dieser Rezeptoren stort Vorolanib die
Signalwege, die fur das Wachstum von Tumoren und die pathologische Neovaskularisation bei
Netzhauterkrankungen entscheidend sind.[1] Diese Anwendungs- und Protokollhinweise bieten
detaillierte Verfahren zur Vorbereitung und Verwendung von Vorolanib in Zellkultur-Assays,
insbesondere im Hinblick auf seine Loslichkeit in DMSO und seine Auswirkungen auf die
Zelllebensfahigkeit und Signalwege.

Vorolanib: Quantitative Datenzusammenfassung

Die folgende Tabelle fasst die wichtigsten quantitativen Daten fur die Verwendung von
Vorolanib in In-vitro-Studien zusammen.
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Parameter

Wert

Anmerkungen

Referenz

Molekulargewicht

439.49 g/mol

Loslichkeit in DMSO

89 mg/mL (202.54
mM)

Die Verwendung von
frischem DMSO wird
empfohlen, da
feuchtigkeitsabsorbier
endes DMSO die
Loslichkeit verringern

kann.

[2]

Loslichkeit in Ethanol

~5 mg/mL

[2]

Loslichkeit in Wasser

<1 mg/mL

[2]

ICso (VEGF-
stimulierte HUVEC-

Proliferation)

0.031 uM (31 nM)

HUVEC = Humane
Umbilikalvenen-

Endothelzellen

[4]

ICs0 (VEGFR2)

0.052 uM (52 nM)

[5]

ICso (PDGFRR)

0.26 pM (260 nM)

[5]

Lagerung der

Stammlésung

-20°C (langfristig)
oder 0-4°C
(kurzfristig)

In DMSO geldst.

Experimentelle Protokolle
Vorbereitung einer Vorolanib-Stammlésung in DMSO

Dieses Protokoll beschreibt die Herstellung einer konzentrierten Stammlosung von Vorolanib

zur Verwendung in Zellkultur-Assays.

Materialien:

o Vorolanib-Pulver

o Dimethylsulfoxid (DMSO), zellkulturgeeignet
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Sterile Mikrozentrifugenrohrchen (1.5 mL)

Prazisionswaage

Vortex-Mischer

Sterile Pipettenspitzen
Vorgehensweise:

e Berechnung: Bestimmen Sie die erforderliche Menge an Vorolanib-Pulver und DMSO, um
die gewiinschte Konzentration der Stammldsung zu erreichen (z. B. 10 mM).

o Beispiel fir 1 mL einer 10 mM Stammlésung:
» Bendtigte Masse = 10 mmol/L * 1 L * 439.49 g/mol = 4.3949 mg

o Abwiegen: Wiegen Sie die berechnete Menge Vorolanib-Pulver unter sterilen Bedingungen
sorgfaltig in ein steriles Mikrozentrifugenréhrchen ein.

o Auflésen: Geben Sie die entsprechende Menge DMSO in das Réhrchen.

e Mischen: Vortexen Sie das Roéhrchen gruindlich, bis sich das Pulver vollstandig aufgel6st hat.
Eine leichte Erwarmung im Wasserbad bei 37°C kann die Auflésung unterstitzen.

 Aliquots und Lagerung: Aliquotieren Sie die Stammldsung in kleinere Volumina, um
wiederholtes Einfrieren und Auftauen zu vermeiden. Lagern Sie die Aliquots bei -20°C.

Protokoll fiir einen Zellviabilitats-Assay (z.B. MTT-
Assay)

Dieses Protokoll beschreibt die Bestimmung der zytotoxischen Wirkung von Vorolanib auf
Endothelzellen (z. B. HUVECSs) mittels eines MTT-Assays.

Materialien:

 HUVECSs (oder eine andere relevante Zelllinie)
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» \olistandiges Zellkulturmedium

o 96-Well-Zellkulturplatten, klarer Boden

e Vorolanib-Stammlésung (in DMSO)

o MTT-Reagenz (3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazoliumbromid), 5 mg/mL in PBS
» Solubilisierungslésung (z. B. 10% SDS in 0.01 M HCI)

* Mehrkanalpipette

o Mikroplatten-Lesegerat (570 nm)

Vorgehensweise:

o Zellaussaat: Séen Sie die HUVECs mit einer Dichte von 5.000 Zellen pro Well in eine 96-
Well-Platte in 100 pL vollstandigem Medium aus.[6] Lassen Sie die Zellen Uber Nacht bei
37°C und 5% CO:z adhérieren.

e Behandlung:

o Bereiten Sie eine serielle Verdinnung von Vorolanib in Zellkulturmedium aus der DMSO-
Stammldsung vor. Die Endkonzentrationen sollten einen relevanten Bereich abdecken (z.
B. 0.001 uM bis 10 uM).

o Stellen Sie sicher, dass die Endkonzentration von DMSO in allen Wells, einschlieRlich der
Kontrollen, konstant und unter 0.5% liegt.[7]

o Entfernen Sie das Medium aus den Wells und fiigen Sie 100 yL des Mediums mit den
entsprechenden Vorolanib-Konzentrationen hinzu. Figen Sie eine Kontrollgruppe hinzu,
die nur das Medium mit DMSO (Vehikelkontrolle) enthalt.

 Inkubation: Inkubieren Sie die Platte fUr die gewtinschte Dauer (z. B. 48 oder 72 Stunden)
bei 37°C und 5% CO:.

e MTT-Zugabe: Fugen Sie 10 pL der MTT-L6sung zu jedem Well hinzu und inkubieren Sie die
Platte fur weitere 2-4 Stunden bei 37°C.
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» Solubilisierung: Entfernen Sie das Medium vorsichtig und figen Sie 100 pL der
Solubilisierungslésung zu jedem Well hinzu, um die gebildeten Formazan-Kristalle
aufzulésen. Mischen Sie vorsichtig durch Pipettieren.

e Messung: Messen Sie die Absorption bei 570 nm mit einem Mikroplatten-Lesegeréat.

» Analyse: Berechnen Sie die prozentuale Zellviabilitat im Verhaltnis zur Vehikelkontrolle und
bestimmen Sie den ICso-Wert.

Protokoll fiir die Western-Blot-Analyse der VEGFR2-
Phosphorylierung

Dieses Protokoll beschreibt den Nachweis der Hemmung der VEGF-induzierten VEGFR2-
Phosphorylierung durch Vorolanib in HUVECSs.

Materialien:

HUVECs

e 6-Well-Zellkulturplatten

o Serumfreies Medium

» Rekombinanter humaner VEGFies

e Vorolanib-Stammlésung (in DMSO)

o Eiskaltes PBS mit Phosphatase-Inhibitoren

e Lyse-Puffer (z. B. RIPA-Puffer) mit Protease- und Phosphatase-Inhibitoren
o BCA-Protein-Assay-Kit

o SDS-PAGE-Gele und Laufpuffer

e PVDF-Membran

» Transferpuffer
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» Blockierpuffer (z. B. 5% fettfreie Trockenmilch oder BSA in TBST)
e Primarantikorper:
o Anti-phospho-VEGFR2 (Tyr1175) (z. B. 1:1000 Verdinnung)[8]
o Anti-Gesamt-VEGFR2 (z. B. 1:1000 Verdinnung)[7]
o Anti-GAPDH oder (3-Actin (als Ladekontrolle)
* Meerrettichperoxidase (HRP)-gekoppelter Sekundarantikorper
e Chemilumineszenz-Substrat (ECL)
e Imaging-System
Vorgehensweise:

o Zellkultur und Aushungern: Kultivieren Sie HUVECs in 6-Well-Platten bis zu einer Konfluenz
von 80-90%. Hungern Sie die Zellen fur 4-6 Stunden in serumfreiem Medium aus.

e Vorbehandlung und Stimulation:

o Behandeln Sie die Zellen fir 1-2 Stunden mit den gewlnschten Konzentrationen von
Vorolanib (z. B. 0.01, 0.1, 1 uM) oder der DMSO-Vehikelkontrolle vor.

o Stimulieren Sie die Zellen anschlieend fur 5-10 Minuten mit VEGF (z. B. 50 ng/mL).[1]
Eine nicht stimulierte Kontrolle sollte ebenfalls mitgefuhrt werden.

o Zelllyse:
o Waschen Sie die Zellen zweimal schnell mit eiskaltem PBS.

o Fugen Sie 100-150 pL eiskalten Lyse-Puffer zu jedem Well hinzu und inkubieren Sie die
Platte flr 15-30 Minuten auf Eis.

o Sammeln Sie die Lysate mit einem Zellschaber und zentrifugieren Sie sie bei 14.000 x g
fur 15 Minuten bei 4°C, um Zelltrimmer zu entfernen.
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« Proteinquantifizierung: Bestimmen Sie die Proteinkonzentration der Uberstande mit einem
BCA-Assay.

e SDS-PAGE und Transfer:
o Denaturieren Sie gleiche Proteinmengen (z. B. 20-30 pg) durch Kochen in Laemmli-Puffer.

o Trennen Sie die Proteine mittels SDS-PAGE auf und transferieren Sie sie auf eine PVDF-

Membran.
e Immunoblotting:
o Blockieren Sie die Membran fur 1 Stunde bei Raumtemperatur in Blockierpuffer.

Inkubieren Sie die Membran tber Nacht bei 4°C mit dem primaren Antikdrper gegen p-
VEGFR2.

[e]

Waschen Sie die Membran dreimal mit TBST.

[e]

Inkubieren Sie die Membran fur 1 Stunde bei Raumtemperatur mit dem HRP-gekoppelten

o

Sekundéarantikorper.

Waschen Sie die Membran erneut dreimal mit TBST.

o

o Detektion: Detektieren Sie die Signale mit einem ECL-Substrat und einem Imaging-System.

 Stripping und Re-Probing: Strippen Sie die Membran und inkubieren Sie sie erneut mit
Antikdrpern gegen Gesamt-VEGFR2 und eine Ladekontrolle, um die Proteinnormalisierung

zu gewabhrleisten.

Visualisierungen
Signalweg von Vorolanib
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Abbildung 1: Vereinfachter Signalweg, der die Hemmung von VEGFR/PDGFR durch Vorolanib
zeigt.

Experimenteller Arbeitsablauf fur den Zellviabilitats-
Assay
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(5.000 Zellen/Well, 96-Well-Platte)

Inkubation tGber Nacht
(Adhasion)

'

Behandlung mit Vorolanib
(Serielle Verdiinnung)

'

Inkubation
(z.B. 48 Stunden)

'

Zugabe von MTT-Reagenz

'

Inkubation
(2-4 Stunden)

:

Auflésen der Formazan-Kristalle

'

Messung der Absorption
(570 nm)

Analyse: Berechnung der
Zellviabilitat und ICso
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Vorolanib preparation and solubility in DMSO for cell
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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